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Cat. No.: B165413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Nonadecanone, a long-chain aliphatic ketone, is a molecule of significant interest in various

scientific fields, including analytical chemistry, biomedical research, and environmental studies.

[1] Its unique physicochemical properties, stemming from its 19-carbon backbone and the

position of the carbonyl group, make it a valuable compound for a range of applications.[1] This

technical guide provides an in-depth overview of the molecular structure, chemical properties,

synthesis, and potential applications of 2-Nonadecanone, with a focus on information relevant

to research and development.

Molecular Structure and Formula
2-Nonadecanone is chemically classified as a ketone, featuring a carbonyl group (C=O) at the

second carbon position of a nineteen-carbon aliphatic chain.[1][2][3] This structural

arrangement leads to its common name, methyl heptadecyl ketone.[1]

The fundamental details of its molecular composition are summarized below:

Molecular Formula: C₁₉H₃₈O[1][2][3]

IUPAC Name: nonadecan-2-one[1]

CAS Number: 629-66-3[1][4]
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Synonyms: Methyl heptadecyl ketone, 2-Oxononadecane[3]

The long, non-polar hydrocarbon tail renders the molecule hydrophobic, while the carbonyl

group imparts a degree of polarity.[2]

Physicochemical Properties
The physical and chemical properties of 2-Nonadecanone are crucial for its handling,

application, and analysis. The following table summarizes key quantitative data for this

compound.

Property Value Reference

Molecular Weight 282.50 g/mol [1][2]

Appearance Fine white plates [5]

Melting Point 55 - 57 °C [6]

Water Solubility 0.65 mg/L at 25 °C [5]

Vapor Pressure 0.000137 mmHg at 25°C [5]

LogP 8.34 [5]

Polar Surface Area 17.07 Å² [5]

Index of Refraction 1.443 [5]

Enthalpy of Vaporization 56.45 kJ/mol [5]

Synthesis of 2-Nonadecanone
The synthesis of 2-Nonadecanone can be achieved through several established organic

chemistry routes. The two primary methods involve the Friedel-Crafts acylation and the

oxidation of the corresponding alcohol.

Experimental Protocols
1. Friedel-Crafts Acylation of Heptadecane
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This method involves the reaction of heptadecane with acetyl chloride in the presence of a

Lewis acid catalyst, such as aluminum chloride (AlCl₃). The electrophilic acylium ion generated

from acetyl chloride and the Lewis acid attacks the heptadecane chain, leading to the formation

of 2-Nonadecanone.

Reactants: Heptadecane, Acetyl Chloride

Catalyst: Aluminum Chloride (AlCl₃)

General Procedure: While a detailed, step-by-step protocol for this specific reaction is not

readily available in the cited literature, the general procedure for Friedel-Crafts acylation

involves the slow addition of the acylating agent (acetyl chloride) to a mixture of the

substrate (heptadecane) and the Lewis acid catalyst in an appropriate anhydrous solvent.

The reaction is typically carried out at a controlled temperature, followed by an aqueous

work-up to decompose the catalyst and isolate the ketone product. Purification is often

achieved through techniques such as distillation or chromatography.

2. Oxidation of 2-Nonadecanol

Another common and efficient method for the synthesis of 2-Nonadecanone is the oxidation of

its corresponding secondary alcohol, 2-nonadecanol. Various oxidizing agents can be

employed for this transformation.

Starting Material: 2-Nonadecanol

Oxidizing Agents: Common oxidizing agents for this type of conversion include pyridinium

chlorochromate (PCC), Jones reagent (chromium trioxide in sulfuric acid and acetone), or

milder, more selective reagents.

General Procedure: The protocol generally involves dissolving 2-nonadecanol in a suitable

organic solvent and adding the chosen oxidizing agent under controlled temperature

conditions. The reaction progress is monitored by techniques like thin-layer chromatography

(TLC). Upon completion, the reaction mixture is worked up to remove the oxidant and any

byproducts, followed by purification of the resulting 2-Nonadecanone.

Below is a diagram illustrating the synthetic pathways for 2-Nonadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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